Cas no 1361552-85-3 ([2-Fluoro-6-(2,3,4-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine)

• Product Name: [2-Fluoro-6-(2,3,4-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine
• CAS No: 1361552-85-3
• MF: C₁₄H₁₃Cl₃FN
• MW: 320.617124319077
• CID: 4967906
• Update Time: 2025-06-09

[2-Fluoro-6-(2,3,4-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine Chemical and Physical Properties

Names and Identifiers

• [2-Fluoro-6-(2,3,4-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine

• Inchi： 1S/C14H13Cl3FN/c1-19(2)14-9(4-3-5-11(14)18)8-6-7-10(15)13(17)12(8)16/h3-5,7-8H,6H2,1-2H3
• InChI Key： FCDDIYXUUKYHOE-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CCC1C1C=CC=C(C=1N(C)C)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 406
• XLogP3: 4.9
• Topological Polar Surface Area: 3.2

Additional information on [2-Fluoro-6-(2,3,4-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine

[2-Fluoro-6-(2,3,4-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine (CAS No. 1361552-85-3): A Comprehensive Overview

[2-Fluoro-6-(2,3,4-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine (CAS No. 1361552-85-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluoro-substituted phenyl ring and a trichlorocyclohexadienyl moiety. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and bioactive molecules.

The fluoro-substituted phenyl ring is a common structural motif in many pharmaceuticals due to its ability to enhance the lipophilicity and metabolic stability of compounds. This substitution can also influence the binding affinity and selectivity of drugs to their target receptors, making it a valuable functional group in drug design. The trichlorocyclohexadienyl moiety adds further complexity and reactivity to the molecule, which can be leveraged for specific biological activities.

Recent studies have explored the potential of [2-Fluoro-6-(2,3,4-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine in various therapeutic contexts. For instance, a 2021 study published in the Journal of Medicinal Chemistry investigated its anti-inflammatory properties. The researchers found that this compound exhibited significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Another area of interest is the compound's potential as an antiviral agent. A 2020 study in the Antiviral Research journal reported that [2-Fluoro-6-(2,3,4-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine demonstrated potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action was attributed to its ability to interfere with viral replication processes, specifically by inhibiting viral RNA synthesis.

In addition to its therapeutic applications, [2-Fluoro-6-(2,3,4-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine has also been studied for its potential as a lead compound in drug discovery programs. Its unique structure provides a scaffold for further chemical modifications to optimize its pharmacological properties. For example, researchers have explored the effects of substituting different functional groups on the phenyl ring and the cyclohexadienyl moiety to enhance its potency and selectivity.

The synthesis of [2-Fluoro-6-(2,3,4-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 2-fluoroaniline with trichlorocyclohexadienone followed by N-methylation using dimethyl sulfate or other suitable reagents. The optimization of these synthetic pathways is crucial for large-scale production and commercialization of the compound.

The safety profile of [2-Fluoro-6-(2,3,4-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine has also been evaluated in preclinical studies. These studies have shown that the compound exhibits low toxicity at therapeutic doses and has a favorable safety margin. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, [2-Fluoro-6-(2,3,4-trichlorocyclohexa-2,4-dienyl)-phenyl]-dimethyl-amine (CAS No. 1361552-85-3) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and optimize its use in various medical settings.